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Compound of Interest

Compound Name: Phenyl b-D-galactoside

CAS No.: 2818-58-8

Cat. No.: B1580619

Get Quote

Executive Summary
Phenyl ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-

inserted">

-D-galactoside (Phenyl

-Gal) is a synthetic aryl-glycoside substrate for

-galactosidase (EC 3.2.1.23). Unlike ONPG (which yields yellow o-nitrophenol) or X-Gal (which
yields a blue precipitate), Phenyl

-Gal releases phenol upon enzymatic hydrolysis.

This unique property renders it a critical tool for positive selection and toxicity screening.

Because phenol is bacteriostatic or bactericidal at released concentrations, Phenyl

-Gal is often employed to select for lac-negative mutants (which survive) or to study
"autocytotoxicity" in lac-constitutive strains. It is a non-inducing substrate, meaning it requires
an inducer (e.g., IPTG) to be metabolized by the lac operon in wild-type strains.
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Physicochemical Profile
Property Specification

Chemical Name
Phenyl

-D-galactopyranoside

CAS Number 2818-58-8

Molecular Formula

Molecular Weight 256.25 g/mol

Appearance White to off-white crystalline powder

Purity Grade
Typically

(TLC/HPLC)

Melting Point 152–156 °C

Optical Rotation
(

, water)

Reaction Product D-Galactose + Phenol

Solubility Dynamics & Preparation Protocols
Phenyl

-Gal exhibits "amphiphilic-like" solubility issues; it is hydrophilic enough to be sparingly soluble
in water but hydrophobic enough (due to the phenyl ring) to require co-solvents for high-
concentration stocks.

A. Solubility Profile
Water: Sparingly soluble. Solutions up to 2% (20 mg/mL) can be prepared but often require

gentle heating (warm water bath, ~40°C) to dissolve completely.

Organic Solvents (Recommended for Stock):
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DMSO (Dimethyl Sulfoxide): Highly soluble (>20 mg/mL). Preferred for freezing stocks.

Ethanol/Methanol: Soluble, but evaporation can lead to concentration changes over time.

DMF (Dimethylformamide): Soluble.[1][2]

B. Protocol: Preparation of 20 mg/mL Stock Solution
This protocol ensures a stable stock for addition to agar media or liquid broth.

Weighing: Accurately weigh 200 mg of Phenyl

-Gal powder.

Solvent Choice:

For Immediate Use: Add 10 mL of distilled water. Vortex vigorously. If turbidity persists,

warm in a 37–45°C water bath for 5–10 minutes until clear.

For Long-Term Storage: Add 10 mL of sterile DMSO. Vortex until dissolved.

Sterilization:

Aqueous: Filter sterilize using a 0.22

m PES or PVDF membrane. Do not autoclave the substrate directly, as heat can induce
spontaneous hydrolysis (browning).

DMSO: DMSO is generally bacteriostatic, but filtration through a solvent-compatible filter

(nylon/PTFE) is recommended for critical cell culture work.

C. Protocol: Preparation of Selective Agar Plates
To use Phenyl

-Gal for selection (Phenol toxicity):

Prepare LB or Minimal A agar and autoclave.

Cool agar to 50–55°C.
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Add Phenyl

-Gal stock to a final concentration of 0.05% – 0.2% (w/v) (typically 0.5 – 2 mg/mL).

Crucial Step: Add IPTG (0.1 – 1 mM final) if the strain is not constitutive for lacZ, as Phenyl

-Gal does not induce the operon.

Stability & Degradation Mechanisms[10]
The stability of Phenyl

-Gal is governed by the integrity of the

-glycosidic bond.

Stability Factors[8][9][10][11]
pH Sensitivity: Stable at neutral pH (6.5–7.5).

Acidic pH (< 5.0): Risk of acid-catalyzed hydrolysis.

Alkaline pH (> 8.5): Increases rate of spontaneous hydrolysis and oxidation of the phenol

product (browning).

Temperature:

Solid State:[2] Stable for years at -20°C.[2]

Solution: Aqueous solutions should be prepared fresh or stored at -20°C for < 1 month.

Repeated freeze-thaw cycles can cause precipitation.

Light: Protect from strong light, which can promote oxidation of any released phenol,

darkening the solution.

Mechanism of Action & Selection
The following diagram illustrates the enzymatic pathway and the selection logic used in

microbiology.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/36160.pdf
https://cdn.caymanchem.com/cdn/insert/36160.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenyl β-D-Galactoside
(Non-Inducing)

Enzyme-Substrate
Complex

 Binding

β-Galactosidase
(LacZ)

IPTG
(Inducer)

 Induces Expression

D-Galactose
(Carbon Source) Hydrolysis

Phenol
(Toxic Agent)

 Hydrolysis

Cell Death / Stasis
(Selection)

 Accumulation

Click to download full resolution via product page

Caption: Mechanism of Phenyl

-Gal hydrolysis. Note that IPTG is required for induction in wild-type strains. The release of
phenol drives the selection pressure.

Troubleshooting & Common Issues
Issue Probable Cause Corrective Action

Precipitation in Agar
Stock added to agar that was

too hot or too cold.

Cool agar to exactly 50°C. Add

stock dropwise while stirring.

Use DMSO stock to improve

dispersion.

No Growth of Controls Phenol concentration too high.

Titrate Phenyl

-Gal concentration. Standard

range is 0.5–2.0 mg/mL.

Sensitivity varies by strain.

No Selection (False Growth) Lack of induction.

Phenyl

-Gal is non-inducing.[3] Ensure

IPTG is added to the media.

Browning of Media
Spontaneous hydrolysis or

oxidation.

Check pH of buffer (keep <

8.0).[4][1][5] Store plates in the

dark. Do not autoclave the

substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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